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Compound of Interest

Compound Name: zr17-2

Cat. No.: B11827293 Get Quote

This technical guide provides a comprehensive overview of zr17-2, a small molecule with

significant potential in neuroprotection. It is intended for researchers, scientists, and

professionals in drug development who are interested in its therapeutic applications. This

document details its chemical properties, suppliers, mechanism of action, and experimental

data, presented in a clear and accessible format.

Chemical and Physical Properties
zr17-2 is a purine derivative, initially investigated as a potential CK2 inhibitor.[1][2] While it

proved inactive against this enzyme, it was later identified as a potent modulator of the cold-

inducible RNA-binding protein (CIRBP) and a cannabinoid CB1 receptor modulator.[1][2][3][4]

Its key chemical identifiers and properties are summarized below.
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Property Value

CAS Number 1263893-98-6[3][4]

Molecular Formula C13H20N6O2S[3][4]

Molecular Weight 324.40 g/mol [3][4]

IUPAC Name
2-((2-Amino-9-(2-(diethylamino)ethyl)-9H-purin-

6-yl)thio)acetic acid[4][5]

Synonyms zr172, zr17 2[4][5]

Solubility Soluble in DMSO[4]

Appearance Solid[3]

Commercial Suppliers
zr17-2 is available from several chemical suppliers for research purposes. The following table

lists some of the known suppliers.

Supplier Product Name CAS Number

MedChemExpress zr17-2 1263893-98-6[3]

AOBIOUS zr17-2 1263893-98-6[4]

MedKoo Biosciences zr17-2 Hydrochloride 1263893-98-6 (HCl)[5]

Amsbio zr17-2 1263893-98-6[6]

Mechanism of Action: A Hypothermia Mimetic
zr17-2 functions as a hypothermia mimetic, replicating the protective effects of reduced body

temperature at the molecular level.[1][2][7] Its primary mechanism is believed to involve the

modulation of Cold-Inducible RNA-Binding Protein (CIRBP).[1][2][4][7]

Under cellular stress conditions such as hypoxia or trauma, zr17-2 is thought to increase the

levels of CIRBP.[1][2] CIRBP, in turn, can bind to the mRNAs of proteins involved in cell

survival, potentially enhancing their stability and translation.[7] This leads to an upregulation of
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anti-apoptotic proteins like BCL2 and a downregulation of pro-apoptotic proteins such as BAX,

BAD, and BAK.[7] This shift in the balance of apoptotic regulators ultimately promotes cell

survival and reduces tissue damage.

The proposed signaling pathway for the neuroprotective effects of zr17-2 is illustrated in the

diagram below.
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Caption: Proposed signaling pathway of zr17-2's neuroprotective action.
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Experimental Evidence and Protocols
The neuroprotective effects of zr17-2 have been demonstrated in several preclinical models of

neuronal injury.

Perinatal Asphyxia Model in Rats
In a study investigating the effects of perinatal asphyxia (PA) in rats, a single subcutaneous

injection of zr17-2 was shown to mitigate retinal damage.[1][2]

Experimental Workflow:

Perinatal Asphyxia (PA)
(Uterine horns in 37°C water bath for 20 min)

Single subcutaneous injection
(50 µL of 330 nmols/L zr17-2 or vehicle)

45 days

Electroretinography (ERG)
Morphological Analysis (TUNEL, H&E, Immunofluorescence)

Intraorbital Optic Nerve Crush (IONC) or Sham Surgery

Intravitreal injection (1 hour post-surgery)
(5.0 µl of 330 nmol/L zr17-2 or PBS)

TUNEL Assay (6 days post-surgery) Electroretinography (21 days post-surgery)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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